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Compound of Interest

Compound Name: 2,3-Dichloro-6-fluorobenzoic acid

Cat. No.: B1350897 Get Quote

An In-depth Technical Guide to 2,3-Dichloro-6-fluorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3-Dichloro-6-fluorobenzoic acid, identified by CAS Number 32890-91-8, is a halogenated

aromatic carboxylic acid.[1][2][3][4][5] Its polysubstituted phenyl ring makes it a valuable and

versatile building block in medicinal chemistry and organic synthesis. The presence of chlorine

and fluorine atoms allows for the fine-tuning of physicochemical properties such as lipophilicity,

metabolic stability, and binding affinity when incorporated into larger, biologically active

molecules. This guide provides a comprehensive overview of its chemical properties, a

plausible synthetic route with a detailed experimental protocol, its applications in drug

discovery, and essential safety information.

Chemical and Physical Properties
The key identifying and physical properties of 2,3-Dichloro-6-fluorobenzoic acid are

summarized below. This data is crucial for its application in synthetic chemistry, enabling

researchers to select appropriate reaction conditions and solvents.
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Property Data Reference(s)

CAS Number 32890-91-8 [1][2]

Molecular Formula C₇H₃Cl₂FO₂ [1][2]

Molecular Weight 209.01 g/mol [1]

Appearance White to off-white solid/powder

Melting Point 134 - 136 °C [2]

Purity Specification ≥95% - 98+% [2][3]

Synthesis and Manufacturing
While a single, dedicated publication detailing the synthesis of 2,3-Dichloro-6-fluorobenzoic
acid is not readily available, a chemically sound and widely practiced route can be proposed

based on established organic chemistry principles. The most common industrial method for

preparing aromatic carboxylic acids is the hydrolysis of the corresponding benzonitrile. The

following workflow outlines a plausible two-step synthesis starting from the formation of the

nitrile intermediate followed by its hydrolysis.
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Diagram 1: Plausible Synthetic Workflow

Step 1: Cyanation (Hypothetical) Step 2: Hydrolysis

1,2-Dichloro-4-fluorobenzene CuCN / High Temp. 2,3-Dichloro-6-fluorobenzonitrile H₂SO₄ / H₂O / Heat 2,3-Dichloro-6-fluorobenzoic acid

Diagram 2: Role in Drug Development Pipeline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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